Cas no 6270-19-5 (4-[(oxiran-2-yl)methyl]morpholine)

• Product Name: 4-[(oxiran-2-yl)methyl]morpholine
• CAS No: 6270-19-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD00047415
• CID: 504032
• PubChem ID: 97751
• Update Time: 2025-07-23

4-[(oxiran-2-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-(2-oxiranylmethyl)-
• 4-(2,3-Epoxypropyl)morpholine
• 4-(2-oxiranylmethyl)Morpholine
• 4-(oxiran-2-ylmethyl)morpholine
• 1,2-epoxy-3-morpholin-4-ylpropane
• 3-morpholino-1,2-epoxypropane
• 4-oxiranylmethyl-morpholine
• Morpholine, 4-(oxiranylmethyl)-
• 4-[(oxiran-2-yl)methyl]morpholine
• KKWQCCPQBCHJBZ-UHFFFAOYSA-N
• NSC34004
• 4-Glycidylmorpholine
• 1-morpholino-2,3-epoxypropane
• 4-(2-Oxiranylmethyl)morpholine #
• BCP21274
• 1,2-epoxy-3-morpholin-4-ylprop
• 4-(2-Oxiranylmethyl)morpholine, AldrichCPR
• BCP32562
• AKOS016050036
• Z90667558
• 6270-19-5
• NoName_3320
• CS-0008407
• FT-0686178
• AS-61567
• D72466
• AB89263
• EN300-13559
• DTXSID90902766
• NSC 34004
• NS00043996
• NSC-34004
• SB46787
• 4-(Oxiran-2-ylmethyl)morpholine;Morpholine, 4-(oxiranylmethyl)-;4-(2-Oxiranylmethyl)morpholine
• AKOS000200850
• SCHEMBL336214
• EINECS 228-450-5
• FT-0636055
• F9995-2527
• MFCD00047415
• DB-054251

• MDL： MFCD00047415
• Inchi： 1S/C7H13NO2/c1-3-9-4-2-8(1)5-7-6-10-7/h7H,1-6H2
• InChI Key： KKWQCCPQBCHJBZ-UHFFFAOYSA-N
• SMILES： O1CC1CN1CCOCC1

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 25

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Boiling Point: 93-98°C 12mm
• PSA: 25.00000
• LogP: -0.34470
• Solubility: Not determined

4-[(oxiran-2-yl)methyl]morpholine Security Information

• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-[(oxiran-2-yl)methyl]morpholine

Introduction to 4-[(oxiran-2-yl)methyl]morpholine (CAS No. 6270-19-5)

4-[(oxiran-2-yl)methyl]morpholine, a compound with the chemical formula C₇H₁₃O₂N, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound is characterized by its unique structural features, which include an oxiran-2-yl group and a morpholine moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents. The CAS number 6270-19-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers.

The morpholine ring is a prominent structural motif in many pharmaceuticals due to its ability to enhance solubility, bioavailability, and metabolic stability. In particular, morpholine derivatives have been extensively studied for their potential applications in central nervous system (CNS) drugs, cardiovascular medications, and anti-inflammatory agents. The incorporation of an oxiran-2-yl group into the morpholine framework introduces additional reactivity, making it a valuable building block for further chemical modifications. This dual functionality has been exploited in the development of novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 4-[(oxiran-2-yl)methyl]morpholine as a key intermediate in the synthesis of small-molecule drugs. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism. The oxiran-2-yl group serves as a handle for selective functionalization, allowing chemists to introduce diverse pharmacophores while maintaining the integrity of the morpholine core. This flexibility has enabled the creation of highly specific inhibitors with improved pharmacokinetic profiles.

In addition to its role in anticancer therapy, 4-[(oxiran-2-yl)methyl]morpholine has shown promise in the development of drugs for neurological disorders. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of morpholine derivatives to cross the blood-brain barrier has been particularly advantageous in these applications. Furthermore, the oxiran-2-yl group provides a site for further derivatization, allowing for fine-tuning of drug properties such as receptor affinity and metabolic clearance.

The synthesis of 4-[(oxiran-2-yl)methyl]morpholine involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach involves the reaction of morpholine with epichlorohydrin, followed by selective methylation to introduce the morpholine moiety. This method leverages well-established synthetic protocols and ensures high yields and purity. Recent improvements in catalytic systems have further optimized these reactions, reducing reaction times and minimizing byproduct formation. Such advancements underscore the growing importance of efficient synthetic methodologies in pharmaceutical research.

The pharmacological properties of 4-[(oxiran-2-yl)methyl]morpholine have been extensively evaluated through both computational modeling and experimental studies. Computational techniques such as molecular docking have been used to predict binding interactions between this compound and target proteins. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. Experimental validation through cell-based assays and animal models has further corroborated these findings, demonstrating its efficacy in preclinical settings.

The safety profile of 4-[(oxiran-2-yl)methyl]morpholine has also been carefully assessed as part of its development process. Toxicological studies have been conducted to evaluate its acute and chronic effects on various biological systems. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. Additionally, its favorable pharmacokinetic properties, including good solubility and moderate metabolic clearance, contribute to its overall safety profile.

The future prospects for 4-[(oxiran-2-ylmethyl)]morpholine are promising, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems are expected to enhance its bioavailability and targeted delivery to specific tissues or organs. Furthermore, interdisciplinary approaches combining organic chemistry with biotechnology are likely to yield novel derivatives with enhanced therapeutic efficacy.

In conclusion, 4-[(oxiran)]methylmorpholine (CAS No. 6270-19-5) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing diverse pharmacologically active agents targeting various diseases. Recent advancements in synthetic methodologies and pharmacological studies continue to expand its applications in medicine.